Cas no 2229095-56-9 (2-4-methyl-3-(trifluoromethyl)phenylmorpholine)

• Product Name: 2-4-methyl-3-(trifluoromethyl)phenylmorpholine
• CAS No: 2229095-56-9
• MF: C₁₂H₁₄F₃NO
• MW: 245.240873813629
• CID: 6276858
• PubChem ID: 165867780
• Update Time: 2025-05-20

2-4-methyl-3-(trifluoromethyl)phenylmorpholine Chemical and Physical Properties

Names and Identifiers

• 2-4-methyl-3-(trifluoromethyl)phenylmorpholine
• 2-[4-methyl-3-(trifluoromethyl)phenyl]morpholine
• 2229095-56-9
• EN300-1944152

• Inchi： 1S/C12H14F3NO/c1-8-2-3-9(6-10(8)12(13,14)15)11-7-16-4-5-17-11/h2-3,6,11,16H,4-5,7H2,1H3
• InChI Key： PTTCEKHBMJRUCY-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C=CC(=C1)C1CNCCO1)(F)F

Computed Properties

• Exact Mass: 245.10274856g/mol
• Monoisotopic Mass: 245.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-4-methyl-3-(trifluoromethyl)phenylmorpholine

2-4-Methyl-3-(Trifluoromethyl)Phenylmorpholine: A Comprehensive Overview

The compound 2-4-Methyl-3-(Trifluoromethyl)Phenylmorpholine, identified by the CAS number 2229095-56-9, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a phenyl ring substituted with methyl and trifluoromethyl groups, along with a morpholine ring. The presence of these substituents imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and materials science. The trifluoromethyl group, in particular, is known to enhance the stability and bioavailability of molecules. In the case of 2-4-Methyl-3-(Trifluoromethyl)Phenylmorpholine, this group contributes to its ability to interact with biological systems in a controlled manner. Researchers have explored its potential as an intermediate in the synthesis of more complex pharmaceutical agents, particularly in the development of kinase inhibitors and other therapeutic agents.

The morpholine ring in this compound plays a crucial role in its chemical reactivity. Morpholine is a saturated heterocyclic amine that is widely used in the pharmaceutical industry due to its ability to form hydrogen bonds and its generally low toxicity. In combination with the substituted phenyl group, the morpholine ring enhances the compound's solubility and bioavailability, making it an attractive candidate for drug delivery systems.

One of the most promising applications of 2-4-Methyl-3-(Trifluoromethyl)Phenylmorpholine lies in its potential as a building block for advanced materials. Recent advancements in nanotechnology have underscored the importance of molecules with precise structural control, and this compound fits well into this category. Its ability to form stable complexes with metal ions has been explored in the context of creating novel catalysts for organic synthesis.

In terms of synthesis, researchers have developed efficient methods to prepare 2-4-Methyl-3-(Trifluoromethyl)Phenylmorpholine. These methods often involve multi-step reactions, including Friedel-Crafts alkylation and nucleophilic substitution, to achieve the desired substitution pattern on the phenyl ring. The use of microwave-assisted synthesis has also been reported, significantly reducing reaction times while maintaining high yields.

The environmental impact of this compound is another area of interest. As industries increasingly prioritize sustainability, understanding the degradation pathways and ecological effects of chemicals like 2-4-Methyl-3-(Trifluoromethyl)Phenylmorpholine becomes crucial. Preliminary studies suggest that it undergoes biodegradation under specific conditions, but further research is needed to fully assess its environmental footprint.

In conclusion, 2-4-Methyl-3-(Trifluoromethyl)Phenylmorpholine represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and material science, positions it as a key player in future innovations. As research continues to unfold, this compound is expected to contribute significantly to both academic knowledge and industrial applications.